Cas no 938001-13-9 (methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylate)

• Product Name: methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylate
• CAS No: 938001-13-9
• MF: C₁₈H₁₆FN₃O₂
• MW: 325.336947441101
• MDL: MFCD08558271
• CID: 4720665
• PubChem ID: 19616678
• Update Time: 2025-10-20

methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• STK351625
• SBB024658
• methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methylpyrazolo[5,4-b]pyridine-4-carb oxylate
• methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylate

• MDL： MFCD08558271
• Inchi： 1S/C18H16FN3O2/c1-10-16-14(18(23)24-2)9-15(11-3-4-11)20-17(16)22(21-10)13-7-5-12(19)6-8-13/h5-9,11H,3-4H2,1-2H3
• InChI Key： KPJSDGNQJFPYGC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C(C)=N1)C(C(=O)OC)=CC(C1CC1)=N2

Computed Properties

• Exact Mass: 325.123
• Monoisotopic Mass: 325.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57

Additional information on methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylate

Recent Advances in the Study of Methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS: 938001-13-9)

Methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS: 938001-13-9) is a pyrazolopyridine derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule, such as the cyclopropyl and fluorophenyl substituents, contribute to its pharmacological profile and make it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. One key area of investigation is its role as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Preliminary data suggest that methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate exhibits selective inhibition against specific kinase targets, which could pave the way for its use in targeted therapies.

In addition to its kinase inhibitory activity, this compound has also been explored for its potential in treating neurodegenerative diseases. Recent in vitro and in vivo studies have demonstrated its ability to modulate oxidative stress and inflammation, two key factors implicated in the pathogenesis of conditions such as Alzheimer's and Parkinson's diseases. These findings highlight the versatility of this molecule and its potential applicability across multiple therapeutic areas.

The synthesis and optimization of methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, which is crucial for its further development as a drug candidate. Moreover, structure-activity relationship (SAR) studies have provided valuable insights into the modifications that can enhance its efficacy and reduce potential side effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, methyl 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate represents a promising molecule with multifaceted biological activities. Ongoing research efforts are expected to further unravel its potential and pave the way for its application in treating a wide range of diseases. The continued exploration of this compound underscores the importance of pyrazolopyridine derivatives in modern drug discovery and development.